Cas no 1806832-14-3 (3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806832-14-3
• MF: C₇H₂Cl₃F₂NO
• MW: 260.452685832977
• CID: 4850433
• Update Time: 2025-06-08

3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2Cl3F2NO/c8-3-1-2(7(11)12)4(9)5(13-3)6(10)14/h1,7H
• InChI Key： UWWOTHIWSVVSLC-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=NC(=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Additional information on 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride

Introduction to 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806832-14-3)

3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806832-14-3) is a highly versatile and synthetically valuable intermediate in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with chloro and difluoromethyl groups, make it a crucial building block for the development of novel bioactive compounds. This compound has garnered significant attention due to its utility in constructing complex molecular architectures, particularly in the synthesis of inhibitors targeting various biological pathways.

The pyridine-2-carbonyl chloride moiety in this compound serves as an excellent electrophile, facilitating nucleophilic substitution reactions that are pivotal for drug discovery. The presence of two chlorine atoms at the 3 and 6 positions enhances its reactivity, while the difluoromethyl group introduces lipophilicity and metabolic stability, key attributes for improving drug-like properties. These characteristics have positioned 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride as a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for oncological applications. The structural scaffold of 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride closely resembles key pharmacophores found in several approved anticancer agents. For instance, studies have demonstrated its efficacy in synthesizing analogs that disrupt kinase activity by mimicking natural substrates or inhibiting critical signaling pathways. The difluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for designing potent inhibitors.

Moreover, the compound has found utility in the synthesis of protease inhibitors, which are essential for treating infectious diseases and inflammatory disorders. Researchers have leveraged the reactivity of the pyridine-2-carbonyl chloride group to introduce diverse substituents that modulate enzyme activity. Preliminary studies indicate that derivatives of 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride exhibit promising inhibitory effects on viral proteases, suggesting potential applications in antiviral therapies. The chlorine substituents further enhance the compound's ability to engage with hydrophobic pockets within target proteins, improving overall binding interactions.

The agrochemical sector has also benefited from the versatility of 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride. Its structural motifs are frequently incorporated into herbicides and fungicides due to their ability to interact with essential enzymatic pathways in pests and weeds. Recent advancements in green chemistry have prompted researchers to explore its role in developing environmentally sustainable agrochemicals. By optimizing synthetic routes and minimizing waste generation, scientists are harnessing the potential of this compound to create more eco-friendly solutions for crop protection.

The synthetic methodologies involving 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride continue to evolve with advancements in catalytic chemistry. Transition-metal-catalyzed reactions have emerged as particularly effective tools for introducing functional groups while maintaining high regioselectivity. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or heteroaryl groups at specific positions within the pyridine ring. Such transformations expand the library of derivatives available for biological evaluation.

Computational chemistry has further accelerated the discovery process by allowing virtual screening of potential derivatives before experimental synthesis. Molecular modeling studies have identified key structural features that enhance binding affinity to biological targets. The combination of experimental and computational approaches has led to the rapid identification of lead compounds derived from 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride, significantly reducing time-to-market for new therapeutics.

The future prospects for this compound are promising, with ongoing research exploring novel applications in areas such as immunotherapy and neurodegenerative diseases. Its ability to serve as a scaffold for diverse bioactive molecules ensures its continued relevance in drug discovery pipelines. As synthetic techniques advance and our understanding of biological mechanisms deepens, 3,6-Dichloro-4-(difluoromethyl)pyridine-2-carbonyl chloride is poised to remain a cornerstone in the development of innovative pharmaceuticals.